Cas no 1381930-17-1 (TBK1/IKKε-IN-4)

• Product Name: TBK1/IKKε-IN-4
• CAS No: 1381930-17-1
• MF: C₂₈H₃₅N₇O₄
• MW: 533.622005701065
• CID: 4767964
• PubChem ID: 121230617
• Update Time: 2026-02-26

TBK1/IKKε-IN-4 Chemical and Physical Properties

Names and Identifiers

• TBK1/IKKepsilon-IN-4
• N-(3,4-Dimethoxy-5-(3-(4-methylpiperazin-1-yl)propoxy)phenyl)-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-6-amine
• TBK1/IKKε-IN-4
• N-[3,4-dimethoxy-5-[3-(4-methylpiperazin-1-yl)propoxy]phenyl]-1-(4-methoxyphenyl)pyrazolo[3,4-d]pyrimidin-6-amine
• G15865
• CS-0087240
• AKOS027446308
• MS-29865
• HY-124652
• A-IN-4
• TBK1/IKK
• 1381930-17-1
• TBK1/IKKE-IN-4
• TBK1/IKK??-IN-4
• SCHEMBL22489688
• DA-58323
• CHEMBL4582703
• N-{3,4-dimethoxy-5-[3-(4-methylpiperazin-1-yl)propoxy]phenyl}-1-(4-methoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-6-amine

• Inchi： 1S/C28H35N7O4/c1-33-11-13-34(14-12-33)10-5-15-39-25-17-21(16-24(37-3)26(25)38-4)31-28-29-18-20-19-30-35(27(20)32-28)22-6-8-23(36-2)9-7-22/h6-9,16-19H,5,10-15H2,1-4H3,(H,29,31,32)
• InChI Key： PVQUVXVUIZZLMP-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=C(C=1OC)OC)NC1=NC=C2C=NN(C3C=CC(=CC=3)OC)C2=N1)CCCN1CCN(C)CC1

Computed Properties

• Exact Mass: 533.27505262g/mol
• Monoisotopic Mass: 533.27505262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 39
• Rotatable Bond Count: 11
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 99

Additional information on TBK1/IKKε-IN-4

Introduction to Compound with CAS No. 1381930-17-1 and Product Name: TBK1/IKKε-IN-4

Compound with the CAS number 1381930-17-1 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, particularly when referred to by its product name TBK1/IKKε-IN-4, is known for its unique molecular structure and biological activities. The name itself provides crucial insights into its mechanism of action, highlighting its role as an inhibitor targeting the TBK1 (Tumor Necrosis Factor Receptor-Associated Factor 3-Interacting Protein 1) and IKKε (IκB Kinase ε) signaling pathways. These pathways are critically involved in the innate immune response, particularly in the activation of interferon production and the regulation of inflammatory processes.

The significance of TBK1/IKKε-IN-4 lies in its potential to modulate immune responses, making it a promising candidate for therapeutic applications. Recent studies have demonstrated that dysregulation of the TBK1 and IKKε pathways is associated with various inflammatory and autoimmune diseases. By inhibiting these kinases, TBK1/IKKε-IN-4 has shown the ability to dampen excessive inflammatory responses, which could be beneficial in conditions such as rheumatoid arthritis, multiple sclerosis, and even certain types of cancer where inflammation plays a pivotal role.

One of the most compelling aspects of TBK1/IKKε-IN-4 is its potential to serve as a lead compound for further drug development. The compound’s ability to selectively inhibit TBK1 and IKKε without affecting other related kinases has been a focus of intense research. This selectivity is crucial for minimizing side effects and improving therapeutic efficacy. In vitro studies have revealed that TBK1/IKKε-IN-4 exhibits high binding affinity for its target proteins, suggesting a strong interaction that could translate into effective biological activity in vivo.

Recent advancements in computational chemistry and molecular modeling have further enhanced our understanding of how TBK1/IKKε-IN-4 interacts with its target enzymes. These techniques have allowed researchers to predict potential binding modes and optimize the compound’s structure for better efficacy. For instance, modifications to the molecular scaffold of TBK1/IKKε-IN-4 have been explored to improve its solubility, bioavailability, and metabolic stability. Such structural optimizations are essential for translating preclinical findings into clinical success.

The preclinical evaluation of TBK1/IKKε-IN-4 has been extensive, encompassing both in vitro and in vivo studies. In cell-based assays, the compound has demonstrated robust inhibition of NFκB activation, a key downstream effect of TBK1 and IKKε signaling. Animal models of inflammation have further corroborated these findings, showing significant reductions in pro-inflammatory cytokine production following treatment with TBK1/IKKε-IN-4. These results are particularly encouraging given the growing body of evidence linking chronic inflammation to various chronic diseases.

From a pharmacokinetic perspective, TBK1/IKKε-IN-4 has shown promising characteristics in early-stage studies. The compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its clinical development. For example, its moderate oral bioavailability suggests that it could be administered via oral routes, enhancing patient compliance compared to injectable therapies. Additionally, preliminary data indicate that TBK1/IKKε-IN-4 has a reasonable half-life, allowing for once-daily dosing schedules.

The therapeutic potential of TBK1/IKKε-IN-4 extends beyond inflammation management. Emerging research suggests that targeting the TBK1/IKKε axis may also have implications for antiviral and anticancer therapies. For instance, studies have shown that these kinases play a role in viral replication and tumor progression. By inhibiting their activity, TBK1/IKKε-IN-4 could potentially interfere with viral life cycles or impede cancer cell growth. These findings open up new avenues for exploring the compound’s applications in diverse therapeutic contexts.

Regulatory considerations are also an important aspect of advancing TBK1/IKKε-IN-4 into clinical trials. Given its novel mechanism of action and potential therapeutic benefits, regulatory agencies will closely scrutinize both preclinical and clinical data to ensure safety and efficacy. Collaborations between academic institutions and pharmaceutical companies are likely to be instrumental in navigating these regulatory pathways efficiently. Such partnerships can leverage expertise from multiple disciplines, including immunology, pharmacology, and drug metabolism.

The future directions for research on TBK1/IKKε-IN-4 include expanding its applications into new disease areas and optimizing its pharmacological properties further. Investigating combination therapies with other immunomodulatory agents could also enhance its therapeutic profile. Additionally, exploring non-invasive delivery methods might improve patient convenience and adherence to treatment regimens.

In conclusion,TBK1/IKКё-IN-4, identified by CAS No. 1381930-17-1, represents a significant advancement in targeted immunomodulation therapy . Its ability to selectively inhibit TBКёand IKКёkinases holds promise for treating inflammatory diseases , cancer ,and viral infections . With ongoing research efforts focused on optimizing its pharmacological properties , regulatory approvals ,and clinical applications ,this compound is poised to make substantial contributions to modern medicine . As our understanding of immune system biology continues to evolve ,the potential uses for such specialized inhibitors like TBКёIN - 4are likely to expand even further .